N-(2-methylpropyl)-1H-indazol-4-amine

• IUPAC Name: N-(2-methylpropyl)-1H-indazol-4-amine
• InChI: InChI=1S/C11H15N3/c1-8(2)6-12-10-4-3-5-11-9(10)7-13-14-11/h3-5,7-8,12H,6H2,1-2H3,(H,13,14)
• InChI Key: IJDRCDYEOXUHTM-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CNC1=CC=CC2=C1C=NN2
• Molecular Formula: C11H15N3
• Molecular Weight: 189.26 g/mol

Description

N-(2-methylpropyl)-1H-indazol-4-amine is a chemical compound that has gained attention in scientific research due to its potential applications in various fields. This compound is commonly known as IMPY and is a derivative of indazole. IMPY has been used in various studies to investigate its mechanism of action, biochemical and physiological effects, and potential applications in the field of medicinal chemistry.

Mechanism of Action

The mechanism of action of IMPY is not yet fully understood. However, studies have shown that it binds to Aβ amyloid plaques with high affinity and selectivity. This binding is thought to occur through hydrogen bonding and hydrophobic interactions between IMPY and the Aβ amyloid plaques.
Biochemical and physiological effects:
IMPY has been shown to have low toxicity in vitro and in vivo studies. It does not exhibit any significant adverse effects on cell viability or cell morphology. However, further studies are needed to fully understand the biochemical and physiological effects of IMPY.

Advantages and Limitations for Lab Experiments

One of the advantages of using IMPY in lab experiments is its high affinity and selectivity for Aβ amyloid plaques. This makes it a useful tool for investigating the role of Aβ amyloid plaques in Alzheimer's disease. However, one of the limitations of using IMPY is its low solubility in aqueous solutions, which can make it difficult to work with.

Future Directions

There are several future directions for research on IMPY. One potential application is the development of IMPY derivatives as diagnostic agents for Alzheimer's disease. Another potential application is the use of IMPY in the development of new therapies for Alzheimer's disease. Additionally, further studies are needed to fully understand the mechanism of action and biochemical and physiological effects of IMPY.

Synthesis Methods

The synthesis of IMPY involves the reaction of 2-methylpropylamine with indazole-4-carboxylic acid in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC). This reaction results in the formation of N-(2-methylpropyl)-1H-indazol-4-amine, which can be purified using standard techniques such as column chromatography.

Scientific Research Applications

IMPY has been extensively studied for its potential applications in the field of medicinal chemistry. It has been shown to exhibit high affinity and selectivity for the Aβ amyloid plaques that are associated with Alzheimer's disease. This has led to the development of IMPY derivatives as potential diagnostic agents for Alzheimer's disease.